Cas no 2138047-59-1 (1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol)

• Product Name: 1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol
• CAS No: 2138047-59-1
• MF: C₉H₁₃BrF₂O
• MW: 255.099729299545
• CID: 6440112
• PubChem ID: 165498274
• Update Time: 2025-10-28

1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138047-59-1
• EN300-1156343
• 1-(bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol
• 1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol

• Inchi： 1S/C9H13BrF2O/c1-7(2)3-5-8(13,6-4-7)9(10,11)12/h3,5,13H,4,6H2,1-2H3
• InChI Key： NPKHZGIJSNYFCD-UHFFFAOYSA-N
• SMILES： BrC(C1(C=CC(C)(C)CC1)O)(F)F

Computed Properties

• Exact Mass: 254.01178g/mol
• Monoisotopic Mass: 254.01178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol

1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol

1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol is a highly specialized organic compound with the CAS number 2138047-59-1. This compound belongs to the class of brominated cyclohexenols, which are known for their unique chemical properties and potential applications in various fields. The structure of this compound consists of a cyclohexene ring substituted with a bromodifluoromethyl group at position 1 and two methyl groups at position 4. The hydroxyl group (-OH) is located at position 1, making it a primary alcohol. The presence of multiple substituents on the cyclohexene ring introduces steric and electronic effects that influence its reactivity and stability.

The synthesis of 1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol involves a series of carefully controlled reactions. One common approach is the bromination of a difluoromethyl-substituted cyclohexenol derivative. This process typically requires the use of bromine in the presence of a suitable catalyst or solvent to ensure selective substitution at the desired position. The steric hindrance posed by the two methyl groups at position 4 plays a crucial role in directing the bromination reaction to occur at position 1. Recent studies have explored alternative synthetic pathways, including enantioselective synthesis methods, which aim to produce enantiomerically pure compounds for applications in asymmetric catalysis and drug discovery.

The physical and chemical properties of 1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol have been extensively characterized using modern analytical techniques. Its molecular weight is approximately 306.96 g/mol, and it has a melting point of around 78°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. The presence of the hydroxyl group imparts some degree of polarity to the molecule, which influences its solubility and reactivity in different environments.

One of the most significant applications of this compound lies in its use as an intermediate in organic synthesis. The bromodifluoromethyl group serves as an excellent leaving group, making it highly reactive in nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical agents, agrochemicals, and advanced materials. For instance, recent research has focused on its role in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties.

In addition to its synthetic applications, 1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol has shown promise in catalytic processes. Its ability to act as a Lewis acid or base makes it a valuable component in transition metal-catalyzed reactions. For example, studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in the construction of complex organic molecules.

The environmental impact and safety profile of this compound have also been investigated to ensure its safe handling and disposal. Due to its relatively low toxicity and biodegradability under specific conditions, it is considered less hazardous compared to other halogenated compounds. However, proper precautions should still be taken during its synthesis, storage, and use to minimize any potential risks.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol. Quantum mechanical calculations have revealed that the bromine atom exhibits significant electron-withdrawing effects due to its high electronegativity, which enhances the electrophilicity of the adjacent carbon atom. This characteristic makes it an attractive substrate for various electrophilic additions and substitutions.

In conclusion, 1-(Bromodifluoromethyl)-4,4-dimethylcyclohex-2-en-1-ol is a versatile compound with a wide range of applications in organic synthesis, catalysis, and material science. Its unique structure and reactivity continue to inspire innovative research directions, contributing to advancements in both academic and industrial settings.